Cas no 2375164-76-2 (2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate)

• Product Name: 2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate
• CAS No: 2375164-76-2
• MF: C₁₅H₃₀N₂O₅
• MW: 318.409104824066
• CID: 6794738
• PubChem ID: 135397354
• Update Time: 2025-10-21

2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0027271
• (1R,3S,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-cyclopentanecarboxylic acid 2-methylpropan-2-amine
• 2375164-76-2
• 2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate
• SCHEMBL22042478

• Inchi： 1S/C11H19NO5.C4H11N/c1-11(2,3)17-10(16)12-7-4-6(9(14)15)5-8(7)13;1-4(2,3)5/h6-8,13H,4-5H2,1-3H3,(H,12,16)(H,14,15);5H2,1-3H3/t6-,7+,8-;/m1./s1
• InChI Key： VWEFKJCGFAYFEB-ARIDFIBWSA-N
• SMILES： O[C@@H]1C[C@H](C(=O)O)C[C@@H]1NC(=O)OC(C)(C)C.NC(C)(C)C

Computed Properties

• Exact Mass: 318.21547206g/mol
• Monoisotopic Mass: 318.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Additional information on 2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate

2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2375164-76-2, known as 2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its complex stereochemistry and functional groups, making it a valuable tool in modern chemical research.

Key Features and Structure

The molecule features a cyclopentane ring with multiple substituents. The tert-butoxycarbonyl (Boc) group is attached to the nitrogen atom at position 3, while a hydroxyl group is present at position 4. The carboxylate group at position 1 adds to the molecule's versatility. The stereochemistry of the compound is defined by its (1R,3S,4R) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Synthesis and Applications

The synthesis of this compound involves advanced techniques such as stereoselective synthesis and protection/deprotection strategies. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound in the development of novel antibiotics and anti-inflammatory agents, where its stereochemistry contributes to the desired pharmacokinetic properties.

Chemical Properties and Reactivity

Due to the presence of the Boc group, this compound exhibits excellent stability under mild conditions. The hydroxyl group at position 4 can participate in various reactions, such as esterification or etherification, making it a versatile building block in organic synthesis. Recent advancements in catalytic asymmetric synthesis have further enhanced its utility in constructing complex molecular architectures.

Biological Activity and Toxicology

Preliminary biological assays have demonstrated that this compound exhibits moderate activity against certain enzymes involved in inflammatory pathways. However, further studies are required to fully understand its pharmacological profile. In terms of toxicology, the compound has shown low acute toxicity in preclinical models, suggesting potential for safe use in therapeutic applications.

Future Prospects and Research Directions

The future of this compound lies in its application as a chiral building block for drug discovery programs. Ongoing research is focused on optimizing its synthesis for large-scale production and exploring its role in developing next-generation therapeutics. Additionally, investigations into its interaction with biological systems at the molecular level are expected to provide deeper insights into its mechanism of action.

In conclusion, 2-Methylpropan-2-amine (1R,3S,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentane-1-carboxylate represents a significant advancement in organic chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in pharmaceutical science.